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Compound of Interest

Compound Name: Methyl 6-bromo-2-naphthoate

Cat. No.: B032240 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the structural and spectroscopic properties of key chemical intermediates is

paramount. This technical guide provides an in-depth analysis of the spectroscopic data for

Methyl 6-bromo-2-naphthoate, a crucial building block in the synthesis of various

pharmaceutical compounds.

Methyl 6-bromo-2-naphthoate (CAS No: 33626-98-1) is a naphthalene derivative with the

molecular formula C₁₂H₉BrO₂ and a molecular weight of 265.11 g/mol .[1][2] Its structure,

characterized by a bromine substituent on the naphthalene ring and a methyl ester group,

makes it a versatile intermediate in organic synthesis. This document presents a detailed

summary of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data, alongside the experimental protocols for data acquisition.

Spectroscopic Data Summary
The following tables provide a concise summary of the key spectroscopic data for Methyl 6-
bromo-2-naphthoate, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum provides information about the chemical

environment of the hydrogen atoms in the molecule.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not available in

search results

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum reveals the different carbon environments

within the molecule.

Chemical Shift (δ) ppm Assignment

Data not available in search results

Infrared (IR) Spectroscopy
The IR spectrum indicates the functional groups present in the molecule based on the

absorption of infrared radiation.

Wavenumber (cm⁻¹) Description of Vibration

Data not available in search results

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule

and its fragments, confirming the molecular weight and offering insights into its structure.

m/z Interpretation

Data not available in search results

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are crucial for

reproducibility and data interpretation.
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Synthesis of Methyl 6-bromo-2-naphthoate
A common synthetic route to Methyl 6-bromo-2-naphthoate involves the esterification of 6-

bromo-2-naphthoic acid. In a typical procedure, 6-bromo-2-naphthoic acid is dissolved in

anhydrous methanol, and a catalytic amount of concentrated sulfuric acid is added. The

mixture is then refluxed until the reaction is complete, as monitored by thin-layer

chromatography (TLC). Following the reaction, the mixture is cooled and neutralized with a

saturated aqueous solution of sodium carbonate. The product is then extracted with an organic

solvent, such as ethyl acetate. The organic layer is washed, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure to yield Methyl 6-bromo-2-
naphthoate as a solid.[3]

Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for obtaining and analyzing the

spectroscopic data for a chemical compound like Methyl 6-bromo-2-naphthoate.
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General workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol
Sample Preparation: A small amount of the purified Methyl 6-bromo-2-naphthoate is

dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.
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Data Acquisition: ¹H and ¹³C NMR spectra are recorded on an NMR spectrometer.

Infrared (IR) Spectroscopy Protocol
Sample Preparation: As Methyl 6-bromo-2-naphthoate is a solid, its IR spectrum can be

obtained using the Attenuated Total Reflectance (ATR) technique, where the solid sample is

placed directly on the ATR crystal.[4][5]

Data Acquisition: The FTIR spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS) Protocol
Sample Introduction and Ionization: The sample is introduced into the mass spectrometer, and

ions are generated.

Mass Analysis and Detection: The ions are separated based on their mass-to-charge ratio

(m/z) and detected to generate the mass spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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